Cas no 1098881-13-0 ((1R,3S)-3-(methoxycarbonyl)cyclopentane-1-carboxylic acid)

• Product Name: (1R,3S)-3-(methoxycarbonyl)cyclopentane-1-carboxylic acid
• CAS No: 1098881-13-0
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• MDL: MFCD03787930
• CID: 1037396
• PubChem ID: 24722290
• Update Time: 2025-11-02

(1R,3S)-3-(methoxycarbonyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,3S)-3-(Methoxycarbonyl)cyclopentanecarboxylic acid
• (1R,3S)-3-(methoxycarbonyl)cyclopentane-1-carboxylic acid
• Z1198156568
• E77538
• cis-3-(Methoxycarbonyl)cyclopentanecarboxylic acid
• WDA38285
• CS-0127877
• DS-9644
• 1098881-13-0
• MFCD01311176
• SCHEMBL439125
• (1R,3S)-rel-3-(Methoxycarbonyl)cyclopentanecarboxylic acid
• (1R,3S)-rel-3-(Methoxycarbonyl)cyclopentanecarboxylicacid
• EN300-100866
• AKOS006278152
• cis-3-Carbomethoxycyclopentane-1-carboxylic acid
• (1R,3S)-3-methoxycarbonylcyclopentane-1-carboxylic acid
• A922865
• C77325
• FVUHGTQDOMGZOT-RITPCOANSA-N
• 96382-85-3
• (1S,3R)-3-(Methoxycarbonyl)cyclopentanecarboxylic Acid

• MDL： MFCD03787930
• Inchi： 1S/C8H12O4/c1-12-8(11)6-3-2-5(4-6)7(9)10/h5-6H,2-4H2,1H3,(H,9,10)/t5-,6+/m1/s1
• InChI Key： FVUHGTQDOMGZOT-RITPCOANSA-N
• SMILES： O(C)C([C@H]1CC[C@@H](C(=O)O)C1)=O

Computed Properties

• Exact Mass: 172.07355886g/mol
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.6Ų

Additional information on (1R,3S)-3-(methoxycarbonyl)cyclopentane-1-carboxylic acid

Research Update on (1R,3S)-3-(methoxycarbonyl)cyclopentane-1-carboxylic acid (CAS: 1098881-13-0) in Chemical Biology and Pharmaceutical Applications

The compound (1R,3S)-3-(methoxycarbonyl)cyclopentane-1-carboxylic acid (CAS: 1098881-13-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This chiral cyclopentane derivative serves as a key intermediate in the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. Recent studies have highlighted its potential in addressing unmet medical needs across various therapeutic areas.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for novel protease inhibitors. Researchers utilized its rigid cyclopentane scaffold to develop potent inhibitors of SARS-CoV-2 main protease (Mpro), achieving nanomolar binding affinity through strategic modifications of the carboxyl and methoxycarbonyl functional groups. The stereochemistry at the 1R,3S positions proved critical for optimal target engagement, underscoring the importance of this specific enantiomer.

In the realm of metabolic disease research, a team from Harvard Medical School reported in Nature Chemical Biology (2024) on the use of 1098881-13-0 as a precursor for GPR40 agonists. The compound's carboxyl group was strategically modified to create a series of small molecules that selectively activate the GPR40 receptor, showing promising results in preclinical models of type 2 diabetes. The researchers noted that the spatial arrangement of functional groups in (1R,3S)-3-(methoxycarbonyl)cyclopentane-1-carboxylic acid provided an ideal template for maintaining metabolic stability while enhancing receptor binding.

Recent advancements in synthetic methodology have also focused on this compound. A 2024 ACS Catalysis publication described an asymmetric catalytic route to produce 1098881-13-0 with >99% enantiomeric excess, addressing previous challenges in large-scale production. The new synthetic approach employs a chiral copper catalyst system that enables the efficient construction of the cyclopentane core with excellent stereocontrol, potentially lowering production costs for pharmaceutical applications.

The pharmaceutical industry has shown growing interest in this compound, with several companies filing patents in 2023-2024 that incorporate (1R,3S)-3-(methoxycarbonyl)cyclopentane-1-carboxylic acid as a key structural element. Notable applications include its use in next-generation antiviral agents, anti-inflammatory drugs, and neurological disorder treatments. Its balanced lipophilicity and molecular rigidity make it particularly valuable for CNS-targeted therapeutics where blood-brain barrier penetration is crucial.

Looking forward, researchers anticipate expanded applications of 1098881-13-0 in PROTAC (proteolysis targeting chimera) development and covalent inhibitor design. Its bifunctional nature allows for straightforward conjugation with various warheads and E3 ligase binders, as demonstrated in recent preliminary studies. As the field of targeted protein degradation continues to grow, this compound is poised to play an increasingly important role in medicinal chemistry strategies.